N-(4-chloro-3-nitrophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-chloro-3-nitrophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C11H9ClN4O3S2/c1-6-14-15-11(21-6)20-5-10(17)13-7-2-3-8(12)9(4-7)16(18)19/h2-4H,5H2,1H3,(H,13,17)
• InChI Key: OEIAMGYKPYCQQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCC(=O)NC2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C11H9ClN4O3S2
• Molecular Weight: 344.8 g/mol

Description

N-(4-chloro-3-nitrophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide (NCTA) is a synthetic compound that has recently been used in a variety of scientific research applications. It is a thiadiazole derivative and is structurally similar to other compounds such as sulfonylureas, sulfonamides, and thiazolidinediones. NCTA has been found to possess a variety of biochemical and physiological effects, and its potential for use in laboratory experiments is currently being explored.

Scientific Research Applications

Anticancer Applications

N-(4-chloro-3-nitrophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide and its derivatives have been explored for their anticancer properties. A pharmacophore hybridization approach has been utilized to design drug-like small molecules with anticancer characteristics. The synthesis involves a "cost-effective" method, using 5-amino-1,3,4-thiadiazole-2-thiol as a starting reagent, followed by sequential alkylation and acylation to achieve the target compound. The structure of the synthesized compound is confirmed through various spectroscopic methods, and its anticancer activity is studied in vitro following the "60 lines screening" (NCI DTP protocol) (Yushyn, Holota, & Lesyk, 2022).

Antimicrobial and Antifungal Applications

Compounds in the same family as N-(4-chloro-3-nitrophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide have been synthesized and evaluated for their antimicrobial activity. For instance, a series of N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl}acetamide compounds were synthesized, and their structures were confirmed through IR, 1HNMR, and elemental analysis. These compounds were tested against various bacterial strains like Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, Salmonella typhi, and against fungal strains like Aspergillus niger, Candida albicans, showcasing their potential as antimicrobial and antifungal agents (Baviskar, Khadabadi, & Deore, 2013).

Synthesis and Characterization

The compound and its related derivatives are subject to rigorous synthesis and characterization processes. The synthesis involves various chemical reactions, leading to the formation of intermediates and the final compound. The structural and compositional integrity of the synthesized compounds is confirmed through analytical and spectroscopic methods like IR, 1 H NMR, 13C NMR, mass spectra, and elemental analysis. The synthesis process is often designed to be cost-effective and efficient, aiming for high yields of the target compound (Yushyn, Holota, & Lesyk, 2022).